N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)benzamide
• InChI: InChI=1S/C25H28N2O3/c1-3-16-8-7-9-17(4-2)22(16)26-23(28)18-12-14-19(15-13-18)27-24(29)20-10-5-6-11-21(20)25(27)30/h7-9,12-15,20-21H,3-6,10-11H2,1-2H3,(H,26,28)
• InChI Key: PLQJMFHKHHNQDD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=C(C=C2)N3C(=O)C4CCCCC4C3=O
• Molecular Formula: C25H28N2O3
• Molecular Weight: 404.5 g/mol

Description

N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide, also known as DIBA, is a chemical compound that has been studied for its potential use in various scientific research applications. The compound has been synthesized using different methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide is not fully understood. However, it has been suggested that N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide acts by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has also been shown to inhibit the activity of proteasomes, which are involved in the degradation of proteins.
Biochemical and Physiological Effects:
N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has also been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of plaques in the brain of Alzheimer's patients. N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has also been shown to inhibit the replication of HIV-1 and other viruses. In addition, N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide in lab experiments is its potential use in various scientific research applications. It has been shown to have promising results in cancer research, Alzheimer's research, and viral research. Another advantage is its relatively low toxicity compared to other chemical compounds used in scientific research. However, one of the limitations of using N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide in lab experiments is its limited solubility in water, which can make it difficult to dissolve in certain experimental conditions.

Future Directions

There are several future directions for the study of N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide. One direction is to further investigate its potential use in cancer research, Alzheimer's research, and viral research. Another direction is to study its potential use in other diseases and conditions. In addition, future studies could focus on improving the solubility of N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide in water to make it more suitable for certain experimental conditions.

Scientific Research Applications

N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has been studied for its potential use in various scientific research applications. One of the major applications of N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide is in the field of cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has also been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of plaques in the brain of Alzheimer's patients. N-(2,6-diethylphenyl)-4-(1,3-dioxooctahydro-2H-isoindol-2-yl)benzamide has also been studied for its potential use in the treatment of viral infections. It has been shown to inhibit the replication of HIV-1 and other viruses.